Cas no 1649-30-5 (Androst-4-en-3-one, 12a-fluoro-11b,17b-dihydroxy- (7CI,8CI))
1649-30-5 structure
Product Name:Androst-4-en-3-one, 12a-fluoro-11b,17b-dihydroxy- (7CI,8CI)
CAS No:1649-30-5
MF:C19H27FO3
MW:322.414289712906
CID:219790
PubChem ID:243750
Update Time:2025-04-19
Androst-4-en-3-one, 12a-fluoro-11b,17b-dihydroxy- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Androst-4-en-3-one, 12a-fluoro-11b,17b-dihydroxy- (7CI,8CI)
- 12alpha-Fluoro-11beta,17beta-dihydroxyandrost-4-en-3-one
- (8S,9S,10R,11R,12R,13S,14S,17S)-12-fluoro-11,17-dihydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- ANDROST-4-EN-3-ONE, 12-FLUORO-11.BETA.,17.BETA.-DIHYDROXY-
- NSC53895
- DTXSID60288044
- 1649-30-5
- XSW6U77DX9
- ANDROST-4-EN-3-ONE, 12.ALPHA.-FLUORO-11.BETA.,17.BETA.-DIHYDROXY-
- NSC-53895
- UNII-XSW6U77DX9
- CHEBI:79682
- Androst-4-en-3-one, 12alpha-fluoro-11beta,17beta-dihydroxy-
- Q27148810
- Androst-4-en-3-one, 12-fluoro-11beta,17beta-dihydroxy-
-
- Inchi: 1S/C19H27FO3/c1-18-8-7-11(21)9-10(18)3-4-12-13-5-6-14(22)19(13,2)17(20)16(23)15(12)18/h9,12-17,22-23H,3-8H2,1-2H3/t12-,13-,14-,15+,16+,17-,18-,19-/m0/s1
- InChI Key: JKRMUSMTFMBPFM-HPLVRFQDSA-N
- SMILES: F[C@H]1[C@@H]([C@@H]2[C@@]3(C)CCC(C=C3CC[C@H]2[C@@H]2CC[C@@H]([C@]21C)O)=O)O
Computed Properties
- Exact Mass: 322.19451
- Monoisotopic Mass: 322.19442288g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Androst-4-en-3-one, 12a-fluoro-11b,17b-dihydroxy- (7CI,8CI) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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